Cas no 77197-10-5 (Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)-)
77197-10-5 structure
Product Name:Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)-
CAS No:77197-10-5
MF:C9H8N4O2
MW:204.18542098999
CID:1783873
Update Time:2024-11-27
Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)-
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- Inchi: 1S/C9H8N4O2/c10-7-4-2-1-3-6(7)9-8(13(14)15)5-11-12-9/h1-5H,10H2,(H,11,12)
- InChI Key: HAPIKFIRXQNAGL-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC=C1C1C([N+]([O-])=O)=CNN=1
Experimental Properties
- Density: 1.454±0.06 g/cm3(Predicted)
- Boiling Point: 459.6±30.0 °C(Predicted)
- pka: 8.72±0.50(Predicted)
Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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